OATP1B1 Affinity and Selectivity vs. Coproporphyrin III
In Rotor syndrome (RS), total urinary coproporphyrin is elevated 2.5-5x above normal levels [1]. Critically, the proportion of Coproporphyrin I (CP-I) as a percentage of total urinary coproporphyrin allows for differentiation between Rotor syndrome and Dubin-Johnson syndrome (DJS), two otherwise clinically similar conditions. In a direct head-to-head comparison by Wolkoff et al., DJS patients excreted 88.9% of total coproporphyrin as the CP-I isomer, whereas Rotor homozygotes excreted only 64.8% as CP-I [2]. This difference was highly significant. Therefore, the precise quantification of CP-I, not just total coproporphyrin, is mandatory for accurate differential diagnosis.
| Evidence Dimension | Urinary Coproporphyrin I as percentage of total urinary coproporphyrin |
|---|---|
| Target Compound Data | 88.9% (DJS patients) |
| Comparator Or Baseline | 64.8% (Rotor homozygotes) vs. 42.9% (Rotor heterozygotes) vs. normal (typically <25-30% CP-I) |
| Quantified Difference | DJS patients exhibit a 1.37-fold higher percentage of CP-I than Rotor homozygotes (88.9% / 64.8%). |
| Conditions | Analysis of urinary coproporphyrin excretion in patients diagnosed with Rotor and Dubin-Johnson syndromes. |
Why This Matters
Procuring pure Coproporphyrin I is essential for establishing accurate diagnostic reference ranges and for developing assays that can distinguish between Rotor and Dubin-Johnson syndromes based on isomer-specific quantification.
- [1] Jirsa M, et al. Rotor Syndrome. 2012 Dec 13 [Updated 2025 Feb 27]. In: Adam MP, et al., editors. GeneReviews®. Seattle (WA): University of Washington, Seattle; 1993-2026. Table 1. View Source
- [2] Wolkoff AW, et al. Inheritance of the Dubin-Johnson syndrome. N Engl J Med. 1973;288(3):113-117. (As cited in van de Steeg et al., 2012 and FindZebra). View Source
